Cas no 2172596-92-6 (Tert-butyl 3-(4-aminopyridin-3-yl)-4-hydroxypyrrolidine-1-carboxylate)

• Product Name: Tert-butyl 3-(4-aminopyridin-3-yl)-4-hydroxypyrrolidine-1-carboxylate
• CAS No: 2172596-92-6
• MF: C₁₄H₂₁N₃O₃
• MW: 279.334843397141
• CID: 5786258
• PubChem ID: 165722924
• Update Time: 2025-10-19

Tert-butyl 3-(4-aminopyridin-3-yl)-4-hydroxypyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2172596-92-6
• EN300-1634688
• tert-butyl 3-(4-aminopyridin-3-yl)-4-hydroxypyrrolidine-1-carboxylate
• Tert-butyl 3-(4-aminopyridin-3-yl)-4-hydroxypyrrolidine-1-carboxylate

• Inchi： 1S/C14H21N3O3/c1-14(2,3)20-13(19)17-7-10(12(18)8-17)9-6-16-5-4-11(9)15/h4-6,10,12,18H,7-8H2,1-3H3,(H2,15,16)
• InChI Key： JSUZQZDSJBKGKO-UHFFFAOYSA-N
• SMILES： OC1CN(C(=O)OC(C)(C)C)CC1C1C=NC=CC=1N

Computed Properties

• Exact Mass: 279.15829154g/mol
• Monoisotopic Mass: 279.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 88.7Ų

Additional information on Tert-butyl 3-(4-aminopyridin-3-yl)-4-hydroxypyrrolidine-1-carboxylate

Introduction to Tert-butyl 3-(4-aminopyridin-3-yl)-4-hydroxypyrrolidine-1-carboxylate (CAS No. 2172596-92-6)

Tert-butyl 3-(4-aminopyridin-3-yl)-4-hydroxypyrrolidine-1-carboxylate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. With the CAS number 2172596-92-6, this molecule represents a confluence of structural complexity and functional diversity, making it a promising candidate for further exploration in medicinal chemistry. The compound's unique structural features, including a tert-butyl group, an aminopyridine moiety, and a hydroxypyrrolidine core, contribute to its potential applications in the development of novel therapeutic agents.

The tert-butyl group appended to the pyrrolidine ring enhances the lipophilicity of the molecule, which is often a critical factor in drug bioavailability and membrane permeability. This modification can improve the compound's ability to cross biological membranes, thereby increasing its pharmacological efficacy. Additionally, the presence of an aminopyridine substituent introduces a hydrogen bond donor and acceptor site, which is crucial for molecular recognition and interaction with biological targets. This feature makes the compound particularly interesting for designing small-molecule inhibitors targeting enzymes and receptors involved in various diseases.

The hydroxypyrrolidine core of Tert-butyl 3-(4-aminopyridin-3-yl)-4-hydroxypyrrolidine-1-carboxylate adds another layer of functionality to the molecule. Hydroxypyrrolidines are known for their versatility in medicinal chemistry due to their ability to form stable hydrogen bonds and participate in chelation interactions. These properties are particularly valuable in designing molecules that require precise binding to biological targets, such as kinases and proteases. The combination of these structural elements suggests that this compound may exhibit multiple modes of action, making it a versatile scaffold for drug development.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of complex molecules like Tert-butyl 3-(4-aminopyridin-3-yl)-4-hydroxypyrrolidine-1-carboxylate with various biological targets. These studies have highlighted its potential as an inhibitor of several key enzymes implicated in inflammatory diseases, cancer, and neurological disorders. For instance, preliminary computational studies suggest that this compound may interact with Janus kinases (JAKs), which are central mediators of inflammatory signaling pathways. By inhibiting JAK activity, this molecule could potentially mitigate inflammation-related conditions.

In addition to its anti-inflammatory potential, Tert-butyl 3-(4-aminopyridin-3-yl)-4-hydroxypyrrolidine-1-carboxylate has shown promise in preclinical models as a candidate for treating certain types of cancer. Cancer cells often exhibit altered signaling pathways that drive uncontrolled cell growth and proliferation. The compound's ability to modulate these pathways by interacting with specific enzymes and receptors has been explored in vitro using cancer cell lines. Initial results indicate that it can inhibit the proliferation of several cancer cell types by disrupting critical signaling cascades involved in cell survival and division.

The synthesis of Tert-butyl 3-(4-aminopyridin-3-yl)-4-hydroxypyrrolidine-1-carboxylate presents unique challenges due to its complex structure. However, modern synthetic methodologies have made significant strides in facilitating the preparation of such molecules. Techniques such as multi-step organic synthesis combined with advanced purification methods have enabled researchers to produce high-purity samples suitable for biological testing. The use of catalytic processes has also improved the efficiency and scalability of its synthesis, making it more feasible for large-scale production if needed.

The pharmacokinetic properties of Tert-butyl 3-(4-aminopyridin-3-yl)-4-hydroxypyrrolidine-1-carboxylate are another critical aspect that needs thorough investigation. Factors such as solubility, stability, absorption, distribution, metabolism, and excretion (ADME) must be carefully evaluated to determine its suitability for clinical use. Preliminary studies suggest that the compound exhibits moderate solubility in aqueous media but may require formulation strategies to enhance its bioavailability. Further research is needed to optimize its pharmacokinetic profile and ensure its safety and efficacy in humans.

As our understanding of disease mechanisms continues to evolve, so does our approach to drug discovery. The integration of machine learning and artificial intelligence into medicinal chemistry has revolutionized the way new compounds are designed and evaluated. These technologies allow researchers to predict the properties of molecules like Tert-butyl 3-(4-aminopyridin-3-yl)-4-hydroxypyrrolidine-1-carboxylate with unprecedented accuracy, thereby accelerating the drug development process. By leveraging these tools, scientists can identify promising candidates more rapidly and prioritize them for further investigation.

The potential applications of Tert-butyl 3-(4-aminopyridin-3-yl)-4-hydroxypyrrolidine-1-carboxylate extend beyond traditional pharmaceuticals. Its unique structural features make it an attractive scaffold for designing probes used in biochemical research. These probes can help researchers elucidate complex biological pathways by interacting with specific targets and providing insights into their function. Additionally, the compound's ability to modulate enzyme activity makes it a valuable tool for studying enzyme mechanisms and developing new inhibitors.

In conclusion, Tert-butyl 3-(4-aminopyridin-3-y l)-4-hydroxypyrrolidine -1-carboxy l ate (CAS No .2172596 -92 -6) represents a significant advancement in pharmaceutical chemistry with its intricate structure and multifaceted functionality . Its potential applications in treating inflammatory diseases , cancer ,and other disorders make it a compelling target for further research . As our understanding of biological systems grows , so too does our ability to design molecules like this one that can interact with disease-causing targets effectively . The continued exploration of this compound holds promise not only for therapeutic breakthroughs but also for advancing our fundamental knowledge of drug design principles .